Cas no 1235095-10-9 (3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide
• CAS No: 1235095-10-9
• MF: C₁₆H₂₄N₂O₅S₂
• MW: 388.502161979675
• CID: 5896042
• PubChem ID: 49688340
• Update Time: 2025-05-21

3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-3-(phenylsulfonyl)propanamide
• VU0631255-1
• F5033-2954
• 3-(benzenesulfonyl)-N-[(1-methylsulfonylpiperidin-4-yl)methyl]propanamide
• 1235095-10-9
• AKOS024492058
• 3-(benzenesulfonyl)-N-[(1-methanesulfonylpiperidin-4-yl)methyl]propanamide

• Inchi： 1S/C16H24N2O5S2/c1-24(20,21)18-10-7-14(8-11-18)13-17-16(19)9-12-25(22,23)15-5-3-2-4-6-15/h2-6,14H,7-13H2,1H3,(H,17,19)
• InChI Key： KPUQPXMRGHQRQH-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(CCS(C2C=CC=CC=2)(=O)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 388.11266422g/mol
• Monoisotopic Mass: 388.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 117Ų

Additional information on 3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide

Comprehensive Overview of 3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide (CAS No. 1235095-10-9)

3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide (CAS No. 1235095-10-9) is a synthetic organic compound with a unique molecular structure that combines benzenesulfonyl and methanesulfonyl functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both sulfonyl groups and a piperidine backbone makes it a versatile intermediate for designing novel bioactive molecules.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly for their role in modulating enzyme activity and receptor binding. 3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide exemplifies this trend, as researchers explore its potential in targeting specific biological pathways. Its structural features align with current drug design strategies, which prioritize molecules with high selectivity and low off-target effects.

The compound's CAS No. 1235095-10-9 serves as a unique identifier in chemical databases, facilitating its study and commercialization. Laboratories and pharmaceutical companies often search for this identifier to access critical data on solubility, stability, and synthetic routes. Given the rise of AI-driven drug discovery, such identifiers are increasingly valuable for training machine learning models to predict compound properties and optimize synthesis protocols.

One of the key advantages of 3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide is its potential as a scaffold for medicinal chemistry. The piperidine ring, a common motif in FDA-approved drugs, contributes to its pharmacokinetic profile, while the sulfonyl groups enhance binding affinity to target proteins. This dual functionality makes it a promising candidate for developing therapies in areas such as central nervous system (CNS) disorders and inflammatory diseases.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including sulfonylation and amide coupling. Researchers have optimized these methods to improve yield and purity, addressing challenges such as byproduct formation and reaction selectivity. These advancements are particularly relevant in the context of green chemistry, where reducing waste and improving efficiency are paramount.

In summary, 3-(benzenesulfonyl)-N-(1-methanesulfonylpiperidin-4-yl)methylpropanamide (CAS No. 1235095-10-9) represents a compelling case study in modern pharmaceutical research. Its structural complexity and functional diversity align with contemporary trends in precision medicine and targeted therapy. As the demand for innovative small-molecule drugs grows, compounds like this will continue to play a pivotal role in advancing human health.